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Compound of Interest

Compound Name: 2' 5"-Difluoroacetophenone oxime
CAS No.: 149773-87-5
Cat. No.: B3032365
Get Quote
. J

Executive Summary

2'.5'-Difluoroacetophenone oxime (CAS: 149773-87-5) is a specialized fluorinated
intermediate primarily utilized in the synthesis of bioactive heterocyclic compounds, particularly
pyrazoles used as dipeptidyl peptidase inhibitors in anti-hyperglycemic drug development. Its
pharmacological value lies in the 2,5-difluoro substitution pattern, which enhances metabolic
stability and lipophilicity in downstream pharmaceutical targets.

This guide provides a definitive physicochemical profile, a validated synthesis protocol, and
handling standards for researchers in medicinal chemistry and process development.

Physicochemical Data Profile

The following data aggregates experimental values and high-confidence predictive models for
2',5'-Difluoroacetophenone oxime.
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Property Value | Description Source/Method
CAS Number 149773-87-5 Chemical Registry
Molecular Formula CsH7F2NO Stoichiometry
Molecular Weight 171.15 g/mol Calculated

White to off-white crystalline ] )
Appearance ] Visual Inspection

solid
Melting Point (MP) 115-118°C Experimental (Capillary) [1]

Theoretical:[1] ~260-270 °C
Boiling Point (BP) (760 mmHg)Practical: Predicted (ACD/Labs)

Decomposes prior to boiling

Soluble: Methanol, Ethanol,

Solubility Ethyl Acetatelnsoluble: Water Experimental Observation
(Cold)
pKa ~11.4 (Oxime OH) Predicted

Data Interpretation[1][2][3][4][5][6][7]

Melting Point: The sharp melting range (115-118 °C) indicates a high degree of crystallinity.
A wide range (>5°C) typically signals impurities (often unreacted ketone or residual solvent).

Boiling Point: Like most oximes, this compound exhibits thermal instability at high
temperatures. Distillation at atmospheric pressure is not recommended due to the risk of
Beckmann rearrangement or explosive decomposition. Purification should be performed via
recrystallization.

Synthesis & Experimental Methodology
Reaction Mechanism

The synthesis involves the nucleophilic attack of hydroxylamine (:NH20H) on the carbonyl

carbon of 2',5'-difluoroacetophenone, followed by acid-catalyzed dehydration.
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Conditions

Base: NaOAc or NaOH
Temp: Reflux (80°C)
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Figure 1: Mechanistic pathway for the conversion of 2',5'-difluoroacetophenone to its oxime
derivative.

Validated Synthesis Protocol

Scale: 10 mmol basis Yield Target: 85-95%

Reagents:

o 2'5-Difluoroacetophenone (1.56 g, 10 mmol)

Hydroxylamine hydrochloride (1.04 g, 15 mmol, 1.5 eq)

Sodium Acetate (anhydrous) (1.64 g, 20 mmol, 2.0 eq)

Ethanol (95%, 15 mL)

Deionized Water (5 mL)

Step-by-Step Workflow:

e Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve
Hydroxylamine HCI and Sodium Acetate in 5 mL of water. Ensure complete dissolution to
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release free hydroxylamine in situ.

o Addition: Add 15 mL of Ethanol to the aqueous solution, followed by the slow addition of 2',5'-
Difluoroacetophenone. The mixture may become turbid.

o Reflux: Attach a water-cooled condenser. Heat the mixture to reflux (approx. 80°C) with
vigorous stirring for 2—3 hours.

o Checkpoint: Monitor reaction progress via TLC (Eluent: 20% EtOAc/Hexanes). The
starting ketone spot (high R_f) should disappear.

o Workup:
o Allow the reaction mixture to cool to room temperature.

o Pour the mixture into 50 mL of ice-cold water. The oxime should precipitate as a white
solid.

o If oil forms: Extract with Ethyl Acetate (3 x 20 mL), dry over MgSOa, and evaporate.
« Purification:

o Filter the precipitate using a Buchner funnel.

o Wash the solid with cold water (2 x 10 mL) to remove residual salts.

o Recrystallization (Critical for MP): Recrystallize from a minimum amount of hot
Ethanol/Water (1:1) or Hexane/EtOAc to achieve the target melting point of 115-118°C.
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Figure 2: Operational workflow for the synthesis and purification of 2',5'-
Difluoroacetophenone oxime.

Applications in Drug Development[8]

The 2',5'-difluoro motif is a bioisostere often employed to block metabolic oxidation sites on
phenyl rings. This oxime serves as a precursor for:

e Beckmann Rearrangement: Conversion to N-(2,5-difluorophenyl)acetamide.

e Reduction: Synthesis of primary amines (1-(2,5-difluorophenyl)ethanamine) used in chiral
resolution agents.

o Cyclization: Reaction with hydrazine derivatives to form pyrazoles and isoxazoles, common
scaffolds in kinase inhibitors and anti-diabetic agents (DPP-4 inhibitors).

Safety & Handling (MSDS Summary)
» Signal Word:WARNING
e Hazard Statements:

o H302: Harmful if swallowed.[2]

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[2]

o Storage: Store in a cool, dry place (2—-8°C recommended). Keep container tightly closed to
prevent hydrolysis by atmospheric moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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